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Cat. No.: B082515 Get Quote

Introduction

Trisodium arsenate is an inorganic arsenic compound. Accurate and sensitive quantification

of arsenic species is crucial in various fields, including environmental monitoring, food safety,

and pharmaceutical analysis, due to the toxicity of arsenic. These application notes provide

detailed protocols for the quantification of trisodium arsenate using several spectroscopic

methods, including Inductively Coupled Plasma - Mass Spectrometry (ICP-MS), Hydride

Generation Atomic Absorption Spectroscopy (HGAAS), and UV-Visible Spectrophotometry.

Inductively Coupled Plasma - Mass Spectrometry
(ICP-MS)
ICP-MS is a highly sensitive and robust technique for trace and ultra-trace elemental analysis,

making it well-suited for the determination of arsenic.[1] It offers low detection limits and a wide

linear dynamic range.[1] For the specific quantification of arsenate, the arsenate anion of

trisodium arsenate, hyphenated techniques such as High-Performance Liquid

Chromatography coupled with ICP-MS (HPLC-ICP-MS) are often employed to separate

different arsenic species before detection.[2][3]
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Parameter Value Reference

Limit of Detection (LOD) for

As(V)
1.0 µg As/L [4]

Common Interferences 40Ar35Cl+, 40Ca35Cl+ [2][5]

Mode of Operation

Dynamic Reaction Cell (DRC)

or Collision/Reaction Cell

(CRC) to minimize

interferences

[1][4]

Experimental Workflow: HPLC-ICP-MS for Arsenic
Speciation

Sample Preparation Instrumental Analysis

Aqueous Sample Collection Filtration (0.45 µm filter) Acidification (optional, e.g., 0.15 M Nitric Acid) Injection into HPLCPrepared Sample Anion-Exchange Chromatographic Separation of Arsenic Species Introduction into ICP-MS Atomization and Ionization in Plasma Mass-to-Charge Separation Detection and Quantification

Sample Preparation Instrumental Analysis

Sample Acidification (e.g., HCl) Pre-reduction of As(V) to As(III) with KI/Ascorbic Acid Incubation at Room Temperature Introduction into Hydride Generation SystemReduced Sample Reaction with Sodium Borohydride to form Arsine (AsH₃) Transport of AsH₃ to Quartz Cell via Argon Stream Thermal Atomization of AsH₃ Measurement of Atomic Absorbance at 193.7 nm
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Arsenate (AsO4³⁻)

Arsenate-Molybdate Heteropoly Acid

Ammonium Molybdate Acidic Medium (e.g., Nitric Acid)

Reducing Agent (e.g., Ascorbic Acid)

Molybdenum Blue Complex

Reduction

Measure Absorbance at ~820 nm
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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